1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-methoxybenzyl)piperidine-3-carboxamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-1-(6-pyrazol-1-ylpyrimidin-4-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C21H24N6O2/c1-29-18-8-3-2-6-16(18)13-22-21(28)17-7-4-10-26(14-17)19-12-20(24-15-23-19)27-11-5-9-25-27/h2-3,5-6,8-9,11-12,15,17H,4,7,10,13-14H2,1H3,(H,22,28)
• InChI Key: AVYIJSXZQSRFHA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)C2CCCN(C2)C3=NC=NC(=C3)N4C=CC=N4
• Molecular Formula: C21H24N6O2
• Molecular Weight: 392.5 g/mol

Description

1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-methoxybenzyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C21H24N6O2 and its molecular weight is 392.463. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone were synthesized for their potential anti-inflammatory and analgesic properties. These compounds showed significant COX-2 inhibitory activity, analgesic, and anti-inflammatory effects, suggesting their utility in drug development for inflammatory diseases (Abu‐Hashem et al., 2020).

Antimicrobial and Antitumor Activities

• A study on the synthesis, characterization, and cytotoxicity of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives demonstrated in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, indicating the potential of these compounds in cancer treatment (Hassan et al., 2014).

Antituberculosis and Antibacterial Properties

• Ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates were designed, synthesized, and evaluated for their in vitro activity against Mycobacterium smegmatis GyrB ATPase assay and Mycobacterium tuberculosis DNA gyrase, showing promising results as potential antituberculosis agents (Jeankumar et al., 2013).

Synthesis Techniques and Chemical Structures

• Various synthesis techniques and structural characterizations of pyrazolopyrimidine derivatives have been explored, focusing on their potential biological activities and applications in drug development. This includes the synthesis of novel pyrazolopyrimidines derivatives with potential as anticancer and anti-5-lipoxygenase agents, demonstrating the versatility of these compounds in medicinal chemistry (Rahmouni et al., 2016).

Antifungal and Antiviral Applications

• The development of pyrazolo[1,5-a]pyrimidine analogues of carboxin for fungicidal activity highlights the potential of such compounds in addressing agricultural and plant pathology needs. These studies indicate the broad applicability of pyrazolopyrimidine derivatives beyond human health, extending to plant protection and fungicidal properties (Huppatz, 1985).